N-allyl-2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide

• IUPAC Name: 2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)indol-1-yl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C17H18N4O2/c1-3-9-18-15(22)11-21-13-8-6-5-7-12(13)10-14(21)17-20-19-16(4-2)23-17/h3,5-8,10H,1,4,9,11H2,2H3,(H,18,22)
• InChI Key: ZXJUURRLWVNEMP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC3=CC=CC=C3N2CC(=O)NCC=C
• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol

Description

N-allyl-2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of N-allyl-2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide is not fully understood. However, studies have suggested that the compound interacts with specific biological molecules and undergoes a conformational change, leading to a change in its fluorescence properties. The exact mechanism of this interaction is still under investigation.
Biochemical and Physiological Effects:
N-allyl-2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide has been shown to have minimal toxicity and does not exhibit any significant biochemical or physiological effects. However, further studies are required to fully understand the potential effects of this compound on biological systems.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-allyl-2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide is its excellent fluorescence properties, which make it an ideal probe for imaging and sensing applications. The compound is also relatively easy to synthesize and purify, making it readily available for laboratory experiments. However, the limitations of this compound include its limited solubility in water and its potential interactions with other biological molecules, which may affect its fluorescence properties.

Future Directions

There are several potential future directions for the research on N-allyl-2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide. One of the major areas of research is the development of new fluorescent probes based on this compound for various imaging and sensing applications. Another potential direction is the investigation of the mechanism of action of this compound and its interactions with specific biological molecules. Additionally, the potential applications of this compound in drug discovery and development are also being explored.

Scientific Research Applications

N-allyl-2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetamide has been extensively studied for its potential applications in various scientific fields. One of the major areas of research is its use as a fluorescent probe for detecting biological molecules such as proteins and nucleic acids. The compound has been shown to exhibit excellent fluorescence properties and can be used for imaging and sensing applications.